![molecular formula C9H12O2 B1148550 1-Phenoxy-2-propanol CAS No. 130879-97-9](/img/structure/B1148550.png)
1-Phenoxy-2-propanol
Overview
Description
Synthesis Analysis
The synthesis of 1-Phenoxy-2-propanol and its derivatives involves various chemical reactions, often aiming at improving its efficacy or understanding its structural properties. For instance, the synthesis of 1-phenoxy-3-[[(substituted-amido)alkyl]amino]-2-propanols has been described, with these compounds showing potential as beta blockers, indicating the versatile nature of this compound derivatives in synthesis approaches (Lare Ms & Smith Lh, 1982).
Molecular Structure Analysis
The molecular structure of this compound derivatives has been extensively analyzed, with studies focusing on their coordination chemistry and supramolecular structures. For example, Co(III) and Cu(II) complexes of a novel alcohol and phenol-containing polyamine ligand related to this compound have been synthesized and characterized, revealing intricate mononuclear structures and coordination geometries (Yongshu Xie et al., 2005).
Chemical Reactions and Properties
This compound undergoes various chemical reactions, leading to the formation of diverse and complex structures. Its reactivity has been explored in the context of synthesizing novel compounds with specific properties, such as enhanced antimicrobial activity. The condensation of 1-phenoxy-3-(propylsulfanyl)propan-2-ol with formaldehyde and secondary amines has yielded aminomethoxy derivatives showing significant antimicrobial efficacy (I. Jafarov et al., 2019).
Physical Properties Analysis
The physical properties of this compound and its derivatives have been investigated in various studies, including their liquid crystalline behavior and mesomorphic properties. For instance, side-chain liquid crystalline polyacetylenes containing phenyl benzoate mesogens, related to the structural framework of this compound, have been synthesized, showing the ability to tune molecular alignments through mechanical perturbations (X. Kong & B. Tang, 1998).
Chemical Properties Analysis
The chemical properties of this compound are significant in understanding its reactivity and potential applications. Studies have focused on its role in various chemical reactions, such as the regioselective ring opening of epoxides with phenols, facilitating the synthesis of 1,3-diaryloxy-2-propanols, which further exemplifies its versatility in chemical synthesis and applications (A. Kamal et al., 2005).
Scientific Research Applications
Anaesthetic for Aquatic Organisms : 1-Phenoxy-2-propanol is used as an effective anaesthetic for aquatic organisms like bivalves and pulmonates. Its influence on fish, specifically common carp, indicates its potential for broader applications in aquatic biology and veterinary science. It has been shown to cause moderate, temporary stress responses in fish, suggesting its relative safety as an anaesthetic agent (Czerniak, Gomulka, & Dągowski, 2017).
Percutaneous Permeability in Cosmetics : This compound is used as a preservative in cosmetics, and studies on its percutaneous absorption are crucial for risk assessment. It has been observed to have a percutaneous absorption rate of 50% for shampoo and 33% for cream, which is significant for understanding its dermal absorption and potential systemic effects (Lee, Kim, Jang, Lee, & Kim, 2019).
Oral Absorption and Metabolism in Rats : In studies involving Fischer 344 rats, this compound demonstrated rapid oral absorption, metabolism, and urinary excretion. This research helps in understanding its pharmacokinetics and potential toxicological effects in mammals (Saghir, Brzak, & Bartels, 2003).
Immobilization in Genetic Studies : In research involving the model organism Caenorhabditis elegans, this compound is used for immobilization during imaging or laser ablation experiments. Its impact on stress-related aftereffects is a critical factor in designing such experiments (Manjarrez & Mailler, 2020).
Enzymatic Resolution in Biotechnology : This compound plays a role in the enzymatic resolution of certain chemicals, which is important in biotechnological applications like pharmaceuticals and organic chemistry (Miyazawa, Yukawa, Koshiba, Ueji, Yanagihara, & Yamada, 2001).
Pharmacological Studies : It is utilized in pharmacological research, particularly in the study of beta-adrenergic blocking agents, which are important in cardiovascular medicine (Smith & Tucker, 1977).
Research in Polymerization Processes : Its role in polymerization processes, particularly in the formation of high-molecular-weight polymers, is significant in materials science and engineering (Kuran & Listoś, 1994).
Safety and Hazards
1-Phenoxy-2-propanol is moderately toxic by ingestion and skin contact . It causes serious eye irritation . Safety measures include wearing personal protective equipment, ensuring adequate ventilation, and avoiding contact with skin, eyes, or clothing . In case of contact, it is advised to rinse with plenty of water and seek medical attention .
Mechanism of Action
Target of Action
1-Phenoxy-2-propanol, also known as 1-Phenoxypropan-2-ol, is primarily used as an anesthetic agent . It is known to induce anesthetic effects on the peripheral tissues isolated from Biomphalaria alexandrina . .
Mode of Action
It is known to induce anesthetic effects, suggesting that it may interact with neuronal ion channels or receptors to inhibit nerve signal transmission .
Pharmacokinetics
It is soluble in water , which may influence its absorption and distribution in the body.
Result of Action
This compound is known to have anesthetic properties . It has been used as an additive to saline to induce anesthetic effects on the peripheral tissues isolated from Biomphalaria alexandrina prior to fixation
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, its solubility in water suggests that it may be more effective in aqueous environments. Additionally, it forms explosive mixtures with air on intense heating , indicating that temperature and air exposure could affect its stability.
properties
IUPAC Name |
1-phenoxypropan-2-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12O2/c1-8(10)7-11-9-5-3-2-4-6-9/h2-6,8,10H,7H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IBLKWZIFZMJLFL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(COC1=CC=CC=C1)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9027312 | |
Record name | 1-Phenoxy-2-propanol | |
Source | EPA DSSTox | |
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Molecular Weight |
152.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid, Clear liquid; [Reference #1] | |
Record name | 2-Propanol, 1-phenoxy- | |
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Record name | Propylene phenoxetol | |
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Boiling Point |
241.2 °C | |
Record name | Propylene glycol phenyl ether | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/8185 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Solubility |
In water, 15.1 g/L at 20 °C | |
Record name | Propylene glycol phenyl ether | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/8185 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Density |
1.0622 g/cu cm at 20 °C | |
Record name | Propylene glycol phenyl ether | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/8185 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Vapor Density |
5.27 (Air = 1) | |
Record name | Propylene glycol phenyl ether | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/8185 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Vapor Pressure |
0.02 [mmHg], 0.00218 mm Hg at 25 °C | |
Record name | Propylene phenoxetol | |
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Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Record name | Propylene glycol phenyl ether | |
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URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/8185 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Impurities |
Propylene glycol phenyl ether has a minimum purity of 93%. At least 93% of commercial propylene glycol phenyl ether is comprised of a mixture of 1-phenoxy-propan-2-ol and 2-phenoxypropan- 1-ol, with the former isomer as the major constituent. The individual isomers are not separated nor produced as individual chemicals. The remaining 7% consists of up to 7% di-PPh, 0.1% phenol and 0.35% water. Of the 93% that is a mixture of the two isomers, 1-phenoxy-propan- 2-ol (CAS No. 770-35-4) constitutes > 85% of the mixture (is the thermodynamically favored isomer) and 2-phenoxy-propan-1-ol (CAS No. 4169-04-4) constitutes < 15%. | |
Record name | Propylene glycol phenyl ether | |
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URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/8185 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Color/Form |
Colorless to yellow liquid | |
CAS RN |
770-35-4 | |
Record name | 1-Phenoxy-2-propanol | |
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Record name | Propylene glycol phenyl ether | |
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Record name | 1-Phenoxy-2-propanol | |
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Record name | 2-Propanol, 1-phenoxy- | |
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Record name | 1-Phenoxy-2-propanol | |
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Record name | 1-phenoxypropan-2-ol | |
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Record name | PHENOXYISOPROPANOL | |
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Record name | Propylene glycol phenyl ether | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/8185 | |
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Melting Point |
11.4 °C | |
Record name | Propylene glycol phenyl ether | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/8185 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
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